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Compound of Interest

Compound Name: 3-Ethoxy-1-propanol

Cat. No.: B050535

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Ethoxy-1-
propanol in water and various organic solvents. The information is compiled from established
chemical databases and safety data sheets to ensure accuracy and reliability for laboratory and
research applications.

Core Properties of 3-Ethoxy-1-propanol

3-Ethoxy-1-propanol (CAS No. 111-35-3) is a clear, colorless liquid with a mild, ethereal odor.
[1][2][3] It is a member of the propan-1-ols and is characterized as a hydroxyether, specifically
propan-1-ol substituted with an ethoxy group at the 3-position.[1] This bifunctional nature,
possessing both a hydroxyl group and an ether linkage, is central to its solubility
characteristics.

Solubility Profile

The molecular structure of 3-Ethoxy-1-propanol, featuring a polar hydroxyl (-OH) group and a
non-polar ethoxy (CHsCH20-) group, allows for a broad range of solubilities in both polar and
non-polar solvents.[4]

Water Solubility

3-Ethoxy-1-propanol is highly soluble in water.[1][3] This is attributed to the ability of its
hydroxyl group to form hydrogen bonds with water molecules.[4] Various sources describe it as
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"water soluble” or "miscible with water".[1][3][5]

Solubility in Organic Solvents

Due to its ethoxy group, which imparts a hydrophobic character, 3-Ethoxy-1-propanol is also
soluble in a variety of organic solvents.[4] It is known to be soluble in common organic solvents
such as ethanol, methanol, isopropanol, and acetone.[4][5][6]

Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of 3-Ethoxy-1-
propanol.

Solvent Solubility Temperature
Water > 100 mg/mL[1][2][7] 18 °C (64 °F)[1][2][7]
Water > 10 g/100 mL[8] 18 °CJ[8]

Ethanol 2938.84 g/L[6] 25 °C[6]

Methanol 3672.89 g/L[6] 25 °C[6]

Isopropanol 1926.55 g/L[6] 25 °C[6]

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of 3-Ethoxy-1-
propanol are not extensively published in readily available literature, general methodologies
for assessing solvent miscibility are well-established. These methods are applicable for
verifying the solubility characteristics outlined in this guide.

A common and straightforward method for determining miscibility is through visual assessment.
[9] This involves the following general steps:

e Preparation: In a clear glass vial or test tube, a measured volume (e.g., 1.0 mL) of the first
solvent (e.g., 3-Ethoxy-1-propanol) is added.[9]
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« Titration: The second solvent (e.g., water or an organic solvent) is added dropwise or in
small increments to the first solvent.[9]

o Mixing: After each addition, the mixture is agitated (e.g., by shaking or vortexing) to ensure
thorough mixing.[10]

o Observation: The mixture is then allowed to stand and is visually inspected.[9]

o Miscible: If the two solvents form a single, clear, homogeneous layer, they are considered
miscible.[9]

o Immiscible: If two distinct layers form, the solvents are immiscible.[9]

o Partially Miscible: If the solvents form a single phase only up to a certain concentration,
they are partially miscible.[9]

For more precise quantitative measurements, especially for sparingly soluble substances,
instrumental methods such as gas chromatography (GC), high-performance liquid
chromatography (HPLC), or UV-Vis spectrophotometry can be employed to determine the
concentration of the solute in the solvent after reaching equilibrium.[11]

Logical Relationships in Solubility

The solubility behavior of 3-Ethoxy-1-propanol can be understood through the interplay of its
molecular features. The following diagram illustrates this relationship.

Primary Interaction Solvent Type Result
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Caption: Molecular structure's influence on solubility.

This guide provides foundational knowledge on the solubility of 3-Ethoxy-1-propanol,
essential for its effective use in research and development. For critical applications, it is always
recommended to verify solubility under the specific conditions of your experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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